Cas no 2228868-56-0 (3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid
• CAS No: 2228868-56-0
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6040696
• PubChem ID: 165967457
• Update Time: 2025-05-22

3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid
• 2228868-56-0
• EN300-1935031

• Inchi： 1S/C12H12BrNO2/c1-12(2,11(15)16)6-9-5-8(7-14)3-4-10(9)13/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： XBZHEOQQFGYPLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid

Research Brief on 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid (CAS: 2228868-56-0) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid (CAS: 2228868-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The presence of both bromo and cyano functional groups on the phenyl ring, combined with the sterically hindered dimethylpropanoic acid moiety, provides a versatile scaffold for further chemical modifications. This has led to its incorporation into libraries of compounds screened for activity against kinases and other therapeutic targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid exhibited potent inhibitory effects against Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies. The compound's ability to form stable interactions with the ATP-binding site of BTK was attributed to its optimal steric and electronic properties, as confirmed by X-ray crystallography and molecular docking studies.

Another notable application of this compound lies in its use as a building block for the development of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed its incorporation into a novel PROTAC designed to degrade the oncogenic protein KRAS G12C. The bromo and cyano groups facilitated efficient conjugation to E3 ligase ligands, while the dimethylpropanoic acid moiety enhanced cellular permeability, resulting in improved degradation efficiency in in vitro models.

From a synthetic chemistry perspective, advances in the preparation of 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid have been reported, with several groups optimizing palladium-catalyzed cross-coupling reactions to introduce the bromo and cyano substituents in high yields. These methodological improvements have significantly increased the accessibility of this compound for broader research applications.

Ongoing clinical investigations are exploring the potential of this compound's derivatives in treating autoimmune disorders, with preliminary data showing promising results in animal models of rheumatoid arthritis. The unique combination of its structural features appears to confer both target specificity and favorable pharmacokinetic properties, making it a valuable scaffold for further optimization.

In conclusion, 3-(2-bromo-5-cyanophenyl)-2,2-dimethylpropanoic acid represents a versatile and pharmacologically relevant compound in contemporary drug discovery efforts. Its applications span from serving as a kinase inhibitor scaffold to enabling targeted protein degradation strategies, positioning it as a compound of significant interest in both academic and industrial research settings. Future studies will likely focus on expanding its therapeutic applications and further optimizing its drug-like properties.